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Introduction

Water hardness is a measure of the total concentration of dissolved divalent metal ions,
primarily calcium (Ca?*) and magnesium (Mg?*). While other ions such as iron and manganese
can contribute, their concentrations are typically negligible in most water sources. The
guantification of water hardness is crucial for industrial, domestic, and scientific applications to
prevent issues like scale formation and to ensure water quality. Complexometric titration is a
standard analytical method for determining water hardness. This protocol details the use of 1,2-
Cyclohexylenedinitrilotetraacetic acid (CDTA) as the chelating agent. CDTA, a hexadentate
ligand, forms stable, 1:1 stoichiometric complexes with Ca2* and Mg?* ions. The endpoint of
the titration is identified using a metallochromic indicator, which exhibits a distinct color change
upon the complete complexation of the metal ions by CDTA. While Ethylenediaminetetraacetic
acid (EDTA) is more commonly used, CDTA can also be an effective titrant.[1][2][3]

Principle of the Method

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1258398#bc-rfq
https://webstor.srmist.edu.in/web_assets/srm_mainsite/files/downloads/Complexometric_Titration.pdf
https://byjus.com/chemistry/complexometric-titration/
https://staff.buffalostate.edu/nazareay/che112/ex4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The determination of total water hardness using CDTA is based on a direct complexometric
titration. A buffered water sample is titrated with a standardized solution of the disodium salt of
CDTA. A metallochromic indicator, such as Eriochrome Black T (EBT) or Calmagite, is added to
the water sample, forming a colored complex with a small fraction of the Ca2* and Mg?* ions.[2]
[4][5] During the titration, CDTA first reacts with the free Ca2* and Mg?* ions. Near the
equivalence point, the CDTA displaces the indicator from its metal complexes, resulting in a
sharp color change that signals the endpoint of the titration.[5] To ensure a sharp endpoint, the
titration is performed at a pH of approximately 10, maintained by an ammonia-ammonium
chloride buffer.[3][6]

Experimental Protocols

Reagent and Solution Preparation
e Standard 0.01 M CDTA Solution:

[¢]

Accurately weigh approximately 3.644 g of the disodium salt of 1,2-
Cyclohexylenedinitrilotetraacetic acid (CDTA, dihydrate, formula weight: 364.4 g/mol ).

[¢]

Dissolve the weighed CDTA in 800 mL of deionized water in a 1 L volumetric flask.

[¢]

Gently heat and stir if necessary to facilitate dissolution.

o

Once cooled to room temperature, dilute to the 1 L mark with deionized water and mix
thoroughly. Store in a polyethylene bottle.

e Ammonia-Ammonium Chloride Buffer (pH 10):

o Dissolve 16.9 g of ammonium chloride (NH4Cl) in 143 mL of concentrated ammonium
hydroxide (NH4OH).

o Add 1.25 g of the magnesium salt of EDTA or CDTA to sharpen the endpoint.
o Dilute to 250 mL with deionized water.[6] Store in a tightly sealed container.
e Eriochrome Black T (EBT) Indicator Solution:

o Dissolve 0.5 g of Eriochrome Black T in 100 mL of triethanolamine or a suitable alcohol.[7]
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o Alternatively, a dry powder mixture can be prepared by grinding 0.5 g of EBT with 100 g of
sodium chloride.[7]

e Standard Calcium Carbonate Solution (0.01 M):

o Accurately weigh 1.000 g of anhydrous calcium carbonate (CaCOs), previously dried at
110°C for 2 hours.

o Transfer to a 1 L volumetric flask.
o Add 1:1 hydrochloric acid (HCI) dropwise until the CaCOs has completely dissolved.
o Add 200 mL of deionized water and boil for a few minutes to expel CO-.

o Cool and add a few drops of methyl red indicator, then add 3 N ammonium hydroxide or
1.1 HCl until an intermediate orange color is obtained.

o Dilute to the 1 L mark with deionized water. 1 mL of this solution is equivalent to 1 mg of
CaCO0s.[7]

Standardization of the 0.01 M CDTA Solution

e Pipette 25.00 mL of the standard 0.01 M CaCOs solution into a 250 mL Erlenmeyer flask.
e Add 1-2 mL of the pH 10 buffer solution.

e Add a small amount of EBT indicator powder or 1-2 drops of the indicator solution. The
solution should turn wine-red.[6]

« Titrate with the prepared 0.01 M CDTA solution from a burette until the color changes from
wine-red to blue.[4][6]

e Record the volume of CDTA solution used.
» Repeat the titration at least two more times to obtain concordant results.

o Calculate the exact molarity of the CDTA solution.
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Determination of Total Water Hardness in a Sample

o Pipette 50.00 mL of the water sample into a 250 mL Erlenmeyer flask. If high hardness is
expected, use a smaller volume and dilute to 50 mL with deionized water.[6]

Add 1-2 mL of the pH 10 buffer solution.

Add EBT indicator (powder or solution) until a wine-red color develops.[4]

Titrate with the standardized 0.01 M CDTA solution until the color changes to blue.[4][6]

Record the volume of CDTA titrant consumed.

Perform the titration in triplicate for accuracy.

Calculation of Total Water Hardness
Total hardness as mg/L CaCOs = (A x M x 100.09) / V

Where:

A = Volume of CDTA solution used for the sample titration (in mL)

M = Molarity of the CDTA solution (in mol/L)

100.09 = Molar mass of CaCOs (in g/mol )

V = Volume of the water sample (in L)

Data Presentation

The following table summarizes hypothetical titration data for the standardization of the CDTA
solution and the determination of total hardness in two water samples.
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Analysis

Trial 1

Trial 2

Trial 3

Average

Standardization
of CDTA

Volume of 0.01
M CaCOs (mL)

25.00

25.00

25.00

25.00

Volume of CDTA
(mL)

24.95

25.05

25.00

25.00

Calculated
Molarity of CDTA

(M)

0.01002

0.00998

0.01000

0.01000

Water Sample A
(50 mL)

Volume of CDTA
(mL)

12.50

12.55

12.45

12.50

Total Hardness
(mg/L CaCOs)

250.2

251.2

249.2

250.2

Water Sample B
(50 mL)

Volume of CDTA
(mL)

7.80

7.75

7.85

7.80

Total Hardness
(mg/L CaCO:s)

156.1

155.1

157.1

156.1

Mandatory Visualization

The following diagram illustrates the logical workflow for the determination of water hardness
using CDTA titration.
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Caption: Workflow for water hardness determination by CDTA titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Determination of Water Hardness by
Complexometric Titration with CDTA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258398/docs#application-notes-determination-of-
water-hardness-by-complexometric-titration-with-cdta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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